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Introduction

Peroxide curing is a versatile method for crosslinking a wide range of elastomers, offering
excellent thermal stability and low compression set in the final vulcanizate.[1] The efficiency of
peroxide curing can be significantly enhanced by the use of coagents, which are multifunctional
organic molecules that increase the crosslink density and can modify the final properties of the
elastomer.[2][3] Among these, Triallyl Isocyanurate (TAIC) is a highly effective trifunctional
coagent known for improving the mechanical properties, heat resistance, and cure efficiency of
various elastomers, including fluoroelastomers (FKM), ethylene propylene diene monomer
(EPDM) rubber, and silicone rubbers.[4][5][6]

TAIC participates in the curing reaction by providing additional reactive sites, leading to a more
densely crosslinked network.[7] This results in measurable improvements in properties such as
tensile strength, modulus, hardness, and resistance to compression set.[4][7] These application
notes provide a detailed overview of the peroxide curing mechanism with TAIC, experimental
protocols for elastomer compounding and characterization, and quantitative data on the effects
of TAIC on various elastomer properties.

Chemical Curing Mechanism with TAIC

The peroxide curing of elastomers in the presence of TAIC is a free-radical chain reaction. The
process can be summarized in the following key steps:
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e Initiation: The peroxide initiator thermally decomposes to form highly reactive free radicals.

o Hydrogen Abstraction: These primary radicals abstract hydrogen atoms from the elastomer
polymer chains, creating polymer macro-radicals.

e Crosslinking and Grafting: The polymer macro-radicals can then react in several ways:
o They can combine with other polymer macro-radicals to form carbon-carbon crosslinks.

o They can add across the double bonds of the TAIC molecule, effectively grafting the
coagent to the polymer chain.

o The TAIC molecule, with its three allyl groups, can react with multiple polymer chains,
forming a highly crosslinked and stable network.[7]

o Homopolymerization: TAIC can also undergo some degree of homopolymerization, forming
small, rigid domains within the elastomer matrix, which can act as reinforcing fillers.[1]

The presence of TAIC accelerates the overall curing process and increases the crosslinking
efficiency by providing more pathways for the formation of a stable network structure.[7]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://rajshila.com/blog/taic-the-ultimate-crosslinking-co-agent-for-rubbers-and-polymers
https://www.pentasil.eu/images/Fundamentals%20of%20Curing%20Elastomers%20with%20Peroxides.pdf
https://rajshila.com/blog/taic-the-ultimate-crosslinking-co-agent-for-rubbers-and-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Initiation

2 R-Oe
(Free Radicals)

Y

Peroxide (R-O-O-R) Heat

H Abstraction

Propagation & Crosslinking

Elastomer Chain (P-H)

Elastomer Macro-Radical (P+)

Crosslinked Network
(P-TAIC-P)

Grafted TAIC
(P-TAIC?)

Click to download full resolution via product page
Peroxide curing mechanism with TAIC coagent.

Experimental Protocols
Elastomer Compounding

Objective: To prepare a homogeneous elastomer compound containing peroxide and TAIC.

Apparatus:

¢ Two-roll mill or an internal mixer (e.g., Banbury mixer).[8]
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» Analytical balance.

Materials:

o Elastomer (e.g., EPDM, FKM, Silicone Rubber)
e Peroxide (e.g., Dicumyl peroxide - DCP)

e TAIC coagent

o Fillers (e.g., carbon black, silica) (optional)

» Plasticizers (optional)

o Antioxidants (optional)[8]

Procedure:

Mastication: The raw elastomer is first softened on the two-roll mill until a continuous band is
formed.[8]

 Incorporation of Fillers and Additives: Fillers, plasticizers, and antioxidants are gradually
added to the elastomer and mixed until a homogeneous blend is achieved.

» Addition of Curing Agents: The peroxide and TAIC coagent are added at a lower temperature
towards the end of the mixing cycle to prevent premature curing (scorching).[8] The typical
dosage for TAIC ranges from 0.5 to 4 parts per hundred rubber (phr), while peroxide levels
are typically around 1 phr.[7][9]

e Homogenization: The compound is further mixed to ensure uniform dispersion of all
ingredients.

o Sheeting Out: The final compound is sheeted off the mill at a controlled thickness.
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Elastomer compounding workflow.

Curing and Sample Preparation

Obijective: To vulcanize the elastomer compound and prepare test specimens.

Apparatus:

o Compression molding press.[8]
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» Molds for specific test specimens (e.g., tensile dumbbells, compression set buttons).[8]
Procedure:

The uncured elastomer compound is placed into a pre-heated mold.[8]

The mold is placed in a compression molding press.

The compound is cured at a specific temperature and time (e.g., 170°C for 10 minutes), with
the exact parameters typically determined from rheometer data.[8]

After curing, the mold is cooled, and the vulcanized elastomer specimens are removed.

Characterization of Cured Elastomers

Objective: To evaluate the physical and mechanical properties of the peroxide-cured elastomer
with TAIC.

A. Cure Characteristics (Rheometry)
e Method: Moving Die Rheometer (MDR) or Rubber Process Analyzer (RPA).[5][10]

o Procedure: A small sample of the uncured compound is placed in the rheometer cavity and
subjected to a small-amplitude oscillatory shear at a fixed temperature. The torque required
to oscillate the die is measured as a function of time.

o Key Parameters:
o Minimum Torque (ML): Indicates the viscosity of the uncured compound.

o Maximum Torque (MH): Correlates with the crosslink density and stiffness of the cured

elastomer.[11]

o Scorch Time (ts2): Time to a two-unit rise in torque from the minimum, indicating the onset

of cure.
o Optimum Cure Time (t90): Time to reach 90% of the maximum torque.[11]

B. Mechanical Properties (Tensile Testing)
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e Method: ASTM D412

e Procedure: Dumbbell-shaped specimens are pulled at a constant rate of speed until they
break.

o Key Parameters:
o Tensile Strength: The maximum stress applied during stretching.
o Elongation at Break: The percentage increase in length at the point of rupture.
o Modulus: The stress at a specific elongation (e.g., 100% or 300%).

C. Hardness

e Method: ASTM D2240

e Procedure: A durometer is used to measure the indentation hardness of the vulcanized
rubber.

e Units: Shore A or IRHD.[12]
D. Compression Set
e Method: ASTM D395

e Procedure: A cylindrical specimen is compressed to a specified percentage of its original
height and held at a specific temperature for a set time. The percentage of the original
deflection that is not recovered after the load is removed is the compression set.

E. Swelling Test (Crosslink Density)
e Method: ASTM D471

e Procedure: A weighed sample of the cured elastomer is immersed in a suitable solvent (e.g.,
toluene) for a specific time. The amount of solvent absorbed is used to calculate the swell
ratio, which is inversely proportional to the crosslink density.
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Data Presentation: Effects of TAIC on Elastomer
Properties

The addition of TAIC as a coagent in peroxide curing systems generally leads to significant
improvements in the physical and mechanical properties of elastomers. The following tables
summarize typical quantitative data observed in various studies.

Table 1: Effect of TAIC on Cure Characteristics of EPDM

Property Without TAIC With TAIC (2 phr)
Maximum Torque (MH), dNm 15.2 22.5

Scorch Time (ts2), min 2.1 1.8

Optimum Cure Time (t90), min 8.5 6.2

Data is illustrative and can vary based on the specific formulation and curing conditions.

Table 2: Effect of TAIC on Mechanical Properties of Fluoroelastomers (FKM)

Property Without TAIC With TAIC (3 phr)
Hardness (Shore A) 70 78

Tensile Strength (MPa) 12.5 18.2

Elongation at Break (%) 250 180

Modulus at 100% (MPa) 3.5 6.8

Compression Set (70h @
200°C), %

25 15

Data is illustrative and can vary based on the specific formulation and curing conditions.[5]

Table 3: Effect of TAIC on Properties of HCR Silicone Rubber
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Property Without TAIC With TAIC (1.5 phr)
Durometer (Shore A) 55 70.6

Tensile Strength (psi) 1200 1450

Modulus at 100% (psi) 250 550

Data is illustrative and can vary based on the specific formulation and curing conditions.[4]
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Relationship between TAIC concentration and elastomer properties.

Conclusion

The use of TAIC as a coagent in the peroxide curing of elastomers offers a powerful method for
enhancing the performance of the final material. By increasing the crosslink density, TAIC
significantly improves key mechanical properties such as modulus, tensile strength, and
hardness, while also enhancing thermal stability and reducing compression set. The provided
protocols offer a framework for the systematic evaluation of TAIC in various elastomer
formulations, enabling researchers and professionals to optimize their materials for demanding
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.pentasil.eu/images/Fundamentals%20of%20Curing%20Elastomers%20with%20Peroxides.pdf
https://www.researchgate.net/publication/228776836_The_Use_of_Coagents_in_the_Radical_Cure_of_Elastomers
https://www.researchgate.net/publication/288800814_Fundamentals_of_curing_elastomers_with_peroxides_and_coagents
https://www.ace-laboratories.com/wp-content/uploads/2022/09/Rubber-World-Evaluation-of-Crosslinking-Co-Agents-in-HCR-Silicone.pdf
https://www.researchgate.net/publication/362526232_Vulcanization_behavior_and_thermal_performance_of_peroxide-curable_fluoroelastomer
https://www.arpmaterials.com/products/additives-misc/triallyl-isocyanurate-taic/
https://rajshila.com/blog/taic-the-ultimate-crosslinking-co-agent-for-rubbers-and-polymers
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Peroxide_Crosslinking_of_EPDM_Rubber.pdf
https://www.sinocurechem.com/sinocrsl-taic.html
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003310266-28/understanding-crosslinking-processes-peroxide-taic-cured-fkm-simon-pepin-deffarges-m%C3%A9o-berthier
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609014/
https://www.hoffmann-mineral.com/asset/download/en/documents/industry-related-documents/elastomers/technical-reports/epdm-gaskets-and-hoses/potable-water-seal-epdm-peroxide-cure.pdf
https://www.benchchem.com/product/b093782#peroxide-curing-of-elastomers-with-taic-coagent
https://www.benchchem.com/product/b093782#peroxide-curing-of-elastomers-with-taic-coagent
https://www.benchchem.com/product/b093782#peroxide-curing-of-elastomers-with-taic-coagent
https://www.benchchem.com/product/b093782#peroxide-curing-of-elastomers-with-taic-coagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

